molecular formula C9H16BrNO2 B8631737 5-Bromopentanoic acid, morpholide

5-Bromopentanoic acid, morpholide

Cat. No.: B8631737
M. Wt: 250.13 g/mol
InChI Key: BKXCUDHMUGGCCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromopentanoic acid, morpholide is a useful research compound. Its molecular formula is C9H16BrNO2 and its molecular weight is 250.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16BrNO2

Molecular Weight

250.13 g/mol

IUPAC Name

5-bromo-1-morpholin-4-ylpentan-1-one

InChI

InChI=1S/C9H16BrNO2/c10-4-2-1-3-9(12)11-5-7-13-8-6-11/h1-8H2

InChI Key

BKXCUDHMUGGCCN-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C(=O)CCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 5-bromovaleryl chloride (4.0 mL, 30 mmol) was added dropwise to a solution of morpholine (3.13 mL, 36 mmol) and triethylamine (6.25 mL, 45 mmol) in anhydrous THF (200 mL), and the reaction was stirred for 3.5 hours. Water (100 mL) was added, and the resulting solution was extracted with ethyl acetate (250 mL+150 mL). The combined extracts were washed with aqueous hydrogen chloride (100 mL of 1 N), water (60 mL), and brine (100 mL); dried over magnesium sulfate; filtered; concentrated under reduced pressure; and further dried under high vacuum to provide 6.60 g of 4-(5-bromopentanoyl)morpholine as a yellow oil.
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
3.13 mL
Type
reactant
Reaction Step One
Quantity
6.25 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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